Cas no 2138296-15-6 (2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine)

• Product Name: 2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine
• CAS No: 2138296-15-6
• MF: C₈H₁₄F₂N₄
• MW: 204.220367908478
• CID: 5300583
• Update Time: 2025-06-15

2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• [2,2-difluoro-3-(1H-1,2,4-triazol-1-yl)propyl](propyl)amine
• 2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine
• 1H-1,2,4-Triazole-1-propanamine, β,β-difluoro-N-propyl-

• Inchi： 1S/C8H14F2N4/c1-2-3-11-4-8(9,10)5-14-7-12-6-13-14/h6-7,11H,2-5H2,1H3
• InChI Key： MJKJYWICSRCSTJ-UHFFFAOYSA-N
• SMILES： FC(CN1C=NC=N1)(CNCCC)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 165
• XLogP3: 1.1
• Topological Polar Surface Area: 42.7

Additional information on 2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine

Research Brief on 2,2-Difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine (CAS: 2138296-15-6)

The compound 2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine (CAS: 2138296-15-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a versatile intermediate in the synthesis of novel antifungal and antibacterial agents. The presence of the 1,2,4-triazole moiety, combined with the difluoro-propylamine backbone, imparts significant bioactivity, particularly against fungal pathogens such as Candida albicans and Aspergillus fumigatus. Researchers have employed advanced spectroscopic techniques, including NMR and mass spectrometry, to confirm the compound's structure and purity, ensuring its suitability for further pharmacological evaluation.

In vitro studies have demonstrated that 2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine exhibits potent inhibitory effects on fungal cytochrome P450 enzymes, which are critical for ergosterol biosynthesis. This mechanism of action is similar to that of established triazole-based antifungals, such as fluconazole, but with enhanced potency and reduced off-target effects. Molecular docking simulations have further elucidated the compound's binding affinity to the active site of these enzymes, providing a structural basis for its efficacy.

Beyond its antifungal properties, preliminary investigations suggest that this compound may also have applications in oncology. Early-stage research indicates that it can modulate specific signaling pathways involved in cancer cell proliferation, although further studies are needed to validate these findings and explore its potential as an anticancer agent. The compound's ability to cross the blood-brain barrier also opens avenues for its use in treating central nervous system infections.

In conclusion, 2,2-difluoro-N-propyl-3-(1,2,4-triazol-1-yl)propan-1-amine represents a promising candidate for the development of next-generation antifungal and potentially anticancer therapies. Its unique chemical structure and broad-spectrum activity warrant further investigation, including in vivo studies and clinical trials, to fully realize its therapeutic potential. This brief underscores the importance of continued research into this compound and its derivatives, which could lead to significant advancements in the treatment of infectious diseases and cancer.